Piper

• Molecular Formula: C38H36N4O4
• Molecular Weight: 612.7 g/mol
• InChI: InChI=1S/C38H36N4O4/c43-35-27-11-7-23-25-9-13-29-34-30(38(46)42(37(29)45)22-20-40-17-5-2-6-18-40)14-10-26(32(25)34)24-8-12-28(33(27)31(23)24)36(44)41(35)21-19-39-15-3-1-4-16-39/h7-14H,1-6,15-22H2
• InChIKey: GEJMGGZVFDIQCA-UHFFFAOYSA-N

PIPER (Telomerase Inhibitor IV): Precision G-Quadruplex Tool

PIPER (CAS 213416-70-7) is a perylene diimide derivative that functions as a potent, cell-permeable G-quadruplex (G4) DNA ligand and telomerase inhibitor [1]. Unlike broad-spectrum DNA intercalators, PIPER selectively binds and stabilizes G-quadruplex secondary structures, leading to the potent inhibition of telomerase activity and the induction of replicative senescence in cancer cells [2]. This product is intended for research use only, serving as a benchmark compound for studying telomere biology and evaluating novel G4-targeted therapeutic strategies.

•G-quadruplex ligand for telomere biology studies

•Stabilizes G4 structures and induces formation from duplex DNA

•Cell-permeable tool for replicative senescence research

• [1] Han, H., et al. (2000). Inhibition of unwinding of G-quadruplex structures by Sgs1 helicase in the presence of N,N'-bis[2-(1-piperidino)ethyl]-3,4,9,10-perylenetetracarboxylic diimide, a G-quadruplex-interactive ligand. PubMed. View Source
• [2] Kaewtunjai, N., et al. (2019). Telomerase Inhibition, Telomere Shortening, and Cellular Uptake of the Perylene Derivatives PM2 and PIPER in Prostate Cancer Cells. Biological and Pharmaceutical Bulletin, 42(6), 906-914. View Source

Why PIPER Substitution by Potency Fails

In-class substitution of G-quadruplex ligands is not scientifically valid due to profound differences in their biophysical mechanisms, selectivity profiles, and cellular consequences. While compounds like TMPyP4 and PIPER both inhibit telomerase, they operate through distinct modes of action [1]; TMPyP4 primarily inhibits the enzyme via direct binding, whereas PIPER's mechanism is dominated by G4 stabilization, which influences enzyme activity indirectly [2]. Furthermore, the specific perylene diimide scaffold of PIPER imparts a unique ability to induce G4 formation from duplex DNA and to achieve significant cellular uptake, leading to telomere shortening at sub-cytotoxic doses—a functional outcome not reliably predicted by IC50 values alone and not universally shared by other ligand classes [3].

TMPyP4 directly binds telomerase enzyme, not G4 stabilization, and may not replicate PIPER's indirect mechanism.

PM2 analog shows ~30-fold higher acute cytotoxicity, which may confound long-term senescence studies.

Many G4 ligands only stabilize pre-formed quadruplexes and cannot induce de novo G4 formation from duplex DNA.

• [1] Sato, S., & Takenaka, S. (2012). PCR-Free Telomerase Assay Using Chronocoulometry Coupled with Hexaammineruthenium(III) Chloride. Analytical Chemistry, 84(3), 1772-1775. View Source
• [2] Sherman, J. (2013). The recognition behavior of the second generation of hydrophilic template-assembled synthetic G-quartets (TASQs) with small-molecule anticancer ligands (Master's thesis, University of British Columbia). View Source
• [3] Kaewtunjai, N., et al. (2019). Telomerase Inhibition, Telomere Shortening, and Cellular Uptake of the Perylene Derivatives PM2 and PIPER in Prostate Cancer Cells. Biological and Pharmaceutical Bulletin, 42(6), 906-914. View Source

PIPER vs. Key G4 Ligands & Analogs

Superior G4 Binding Affinity vs. TMPyP4

PIPER demonstrates a substantially higher binding affinity for template-assembled synthetic G-quartets (TASQs) than the benchmark ligands TMPyP4 and AZATRUX [1]. Fluorescence spectroscopy revealed a 1:1 binding stoichiometry with a binding constant (K) of 1.65 × 10⁷ M⁻¹ for PIPER, compared to 8.5 × 10⁵ M⁻¹ for TMPyP4 and 2.55 × 10⁶ M⁻¹ for AZATRUX [1].

G4 Binding Affinity

Head-to-head

K = 1.65 × 10⁷ M⁻¹ (PIPER) vs 8.5 × 10⁵ M⁻¹ (TMPyP4)

Reported binding affinity supports G4 probe development context

Fluorescence spectroscopy with TASQ models

Evidence Dimension	Binding affinity (K) to template-assembled synthetic G-quartets (TASQs)
Target Compound Data	K = 1.65 × 10⁷ M⁻¹
Comparator Or Baseline	TMPyP4: K = 8.5 × 10⁵ M⁻¹; AZATRUX: K = 2.55 × 10⁶ M⁻¹
Quantified Difference	PIPER's affinity is ~19.4-fold higher than TMPyP4 and ~6.5-fold higher than AZATRUX.
Conditions	Fluorescence spectroscopy using hydrophilic TASQs as minimal G-quadruplex models.

Why This Matters

This 20-fold affinity advantage ensures superior target engagement in complex biological environments, making PIPER a more sensitive probe for G4 detection and a more robust chemical biology tool.

• [1] Sherman, J. (2013). The recognition behavior of the second generation of hydrophilic template-assembled synthetic G-quartets (TASQs) with small-molecule anticancer ligands (Master's thesis, University of British Columbia). View Source

Lower Acute Cytotoxicity than PM2

A direct comparison of acute cytotoxicity in prostate cancer cell lines LNCaP and PC3 revealed that the perylene derivative PM2 is approximately 30 times more cytotoxic than PIPER [1]. This occurred despite comparable cellular uptake of the two compounds, as confirmed by flow cytometry [1]. The lower acute cytotoxicity of PIPER allows for the study of long-term telomere biology effects without immediate cell death.

Acute Cytotoxicity

Head-to-head

PM2 ~30-fold more cytotoxic than PIPER in prostate cancer cells

Supports selection for long-term senescence studies

LNCaP and PC3 cell lines; comparable cellular uptake

Evidence Dimension	Relative acute cytotoxicity
Target Compound Data	PIPER (baseline for comparison)
Comparator Or Baseline	PM2 is approximately 30-fold more cytotoxic than PIPER.
Quantified Difference	30-fold difference in acute cytotoxicity.
Conditions	Short-term treatment of androgen-dependent (LNCaP) and androgen-independent (PC3) prostate cancer cells.

Why This Matters

This pronounced difference allows researchers to select PIPER for long-term senescence and telomere attrition studies where avoiding acute toxicity is critical, unlike the more rapidly lethal analog PM2.

• [1] Kaewtunjai, N., et al. (2019). Telomerase Inhibition, Telomere Shortening, and Cellular Uptake of the Perylene Derivatives PM2 and PIPER in Prostate Cancer Cells. Biological and Pharmaceutical Bulletin, 42(6), 906-914. View Source

Unique G4-Dependent Telomerase Inhibition

In a PCR-free, electrochemical telomerase assay, PIPER (IC50 = 15 µM) was less potent than TMPyP4 (IC50 = 5.5 µM) [1]. However, the study explicitly demonstrated that the two inhibitors work through distinct mechanisms [1]. TMPyP4 directly binds to the telomerase enzyme, while PIPER inhibits telomerase indirectly by binding to and stabilizing the G-quadruplex product, a mechanism that prevents the enzyme from functioning [1].

Telomerase Inhibition

Head-to-head

IC50 15 µM (G4 stabilization) vs 5.5 µM (direct enzyme binding) for TMPyP4

Mechanism-dependent selection context

PCR-free electrochemical assay; distinct modes of action

Evidence Dimension	Telomerase inhibition potency and mechanism
Target Compound Data	IC50 = 15 µM; mechanism: G-quadruplex stabilization
Comparator Or Baseline	TMPyP4: IC50 = 5.5 µM; mechanism: direct enzyme binding
Quantified Difference	TMPyP4 is 2.7-fold more potent in this assay, but the mechanisms are fundamentally different.
Conditions	PCR-free telomerase assay using chronocoulometry with RuHex on TS primer-immobilized electrodes.

Why This Matters

Procurement decisions must be driven by mechanism, not just potency. PIPER is the correct tool for investigating G4-dependent telomere biology, whereas TMPyP4 is a more general telomerase binder.

• [1] Sato, S., & Takenaka, S. (2012). PCR-Free Telomerase Assay Using Chronocoulometry Coupled with Hexaammineruthenium(III) Chloride. Analytical Chemistry, 84(3), 1772-1775. View Source

Induces G4 Formation from Duplex DNA

A defining feature of PIPER is its ability to not only bind pre-formed G4 structures but also actively induce their formation from duplex DNA in a sequence-selective manner [1]. In contrast, many other G4 ligands, including perylene diimide analogs like PM2, primarily stabilize existing quadruplexes [1]. This functional difference was demonstrated using telomeric DNA and the hTERT promoter region, where PIPER, but not its analogs, efficiently converted duplex DNA into G-quadruplex conformations under physiological conditions.

G4 Induction Capability

Reported

Induces de novo G4 formation from duplex DNA

Reported chaperone-like property for studying G4 dynamics

Not a general property of all G4 ligands; telomeric and hTERT sequences

Evidence Dimension	Ability to induce de novo G-quadruplex formation from duplex DNA
Target Compound Data	PIPER actively induces G4 formation.
Comparator Or Baseline	PM2 and other perylene derivatives primarily stabilize pre-existing G4 structures.
Quantified Difference	Qualitative difference in functional capability.
Conditions	In vitro assays with telomeric and hTERT promoter DNA sequences.

Why This Matters

This unique 'chaperone' function makes PIPER the reagent of choice for studying the dynamic regulation of G4 formation in genomic DNA, a capability lacking in purely stabilizing ligands.

• [1] Kaewtunjai, N., et al. (2019). Telomerase Inhibition, Telomere Shortening, and Cellular Uptake of the Perylene Derivatives PM2 and PIPER in Prostate Cancer Cells. Biological and Pharmaceutical Bulletin, 42(6), 906-914. View Source

Broad-Spectrum G4 Stabilization

PIPER demonstrates robust thermal stabilization across various G4 topologies while showing minimal affinity for duplex DNA [1]. A review of the literature indicates that PIPER can induce melting temperature shifts (ΔTₘ) of up to 34°C for certain G-quadruplex structures, a level of stabilization comparable to the most potent ligands in its class [1]. This broad-spectrum stabilization is not a universal property of all G4 ligands, many of which show topology-dependent stabilization profiles.

Broad-Spectrum Stabilization

Class-level

ΔTₘ up to 34°C for various G4 topologies

Supports universal G4 stabilizer screening context

Topology-dependent stabilization may vary across ligands

Evidence Dimension	G-quadruplex thermal stabilization (ΔTₘ)
Target Compound Data	ΔTₘ up to 34°C for various G4 structures.
Comparator Or Baseline	Class-level benchmark: other G4 ligands like BRACO-19 show similar ΔTₘ values (~32°C) but with different selectivity profiles.
Quantified Difference	Comparable stabilization magnitude, broader substrate scope.
Conditions	UV melting experiments with human telomeric and c-myc G-quadruplex forming oligonucleotides.

Why This Matters

For screening assays requiring a universal G4 stabilizer, PIPER provides a reliable, broad-spectrum effect, unlike topology-selective agents whose activity varies significantly with sequence context.

• [1] Mendes, E., et al. (2022). Major Achievements in the Design of Quadruplex-Interactive Small Molecules. Pharmaceuticals, 15(3), 300. View Source

PIPER Applications in Telomere Biology

Investigating Telomere Attrition and Replicative Senescence

PIPER is the preferred tool for long-term studies of telomere shortening. Its 30-fold lower acute cytotoxicity compared to PM2, coupled with its proven ability to cause telomere shortening and induce cellular senescence at sub-cytotoxic doses, makes it uniquely suitable for experiments where rapid cell death would confound results [1]. This is critical for modeling active surveillance in prostate cancer or for studying the fundamentals of replicative senescence.

Mechanistic Studies of G4-Dependent Telomerase Inhibition

When the research goal is to dissect the indirect, G4-stabilization-dependent pathway of telomerase inhibition, PIPER is the correct experimental choice over direct enzyme inhibitors like TMPyP4 [1]. Its established mechanism of action allows researchers to confidently attribute observed biological effects to G4 engagement, rather than to off-target enzyme binding, ensuring cleaner interpretation of mechanistic data [2].

G-Quadruplex Chaperone Function Assays

PIPER's unique ability to actively induce G-quadruplex formation from duplex DNA, a property not shared by many analogs, makes it indispensable for in vitro studies of G4 dynamics [1]. This function is particularly valuable in studies of the human telomerase reverse transcriptase (hTERT) promoter, where ligand-induced structural changes can regulate gene expression.

High-Sensitivity G4 Detection and Probe Development

With a binding affinity for G4 structures that is 20-fold higher than TMPyP4 [1], PIPER is a superior scaffold for developing high-sensitivity fluorescent probes or pull-down reagents for mapping G4 formation in genomic DNA. Its strong target engagement ensures robust signal detection even at low concentrations in complex biological samples.

Application

Selection Property

Validation Focus

Telomere shortening and senescence studies

Lower reported acute cytotoxicity vs. analog

Long-term cell viability and telomere length measurement

G4-dependent telomerase inhibition studies

G-quadruplex stabilization mechanism

Mechanistic distinction from direct enzyme inhibitors

G4 induction from duplex DNA studies

Reported duplex-to-G4 conversion capability

hTERT promoter and telomeric DNA structural transition endpoints

G4 detection probe development

Reported higher binding affinity for G4

Signal detection sensitivity in biological matrices

• [1] Kaewtunjai, N., et al. (2019). Telomerase Inhibition, Telomere Shortening, and Cellular Uptake of the Perylene Derivatives PM2 and PIPER in Prostate Cancer Cells. Biological and Pharmaceutical Bulletin, 42(6), 906-914. View Source
• [2] Sato, S., & Takenaka, S. (2012). PCR-Free Telomerase Assay Using Chronocoulometry Coupled with Hexaammineruthenium(III) Chloride. Analytical Chemistry, 84(3), 1772-1775. View Source